Cas no 1806418-68-7 (4-Fluoro-2-iodo-6-nitropyridine)

• Product Name: 4-Fluoro-2-iodo-6-nitropyridine
• CAS No: 1806418-68-7
• MF: C₅H₂FIN₂O₂
• MW: 267.984456539154
• CID: 4905639
• Update Time: 2025-06-26

4-Fluoro-2-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodo-6-nitropyridine

• Inchi： 1S/C5H2FIN2O2/c6-3-1-4(7)8-5(2-3)9(10)11/h1-2H
• InChI Key： YAAIBWOZHYAWRN-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 4-Fluoro-2-iodo-6-nitropyridine

Professional Introduction to 4-Fluoro-2-iodo-6-nitropyridine (CAS No. 1806418-68-7)

4-Fluoro-2-iodo-6-nitropyridine, with the chemical formula C₆H₃FINO₂ and CAS number 1806418-68-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structural features of 4-fluoro-2-iodo-6-nitropyridine make it an attractive building block for medicinal chemists. The presence of both fluorine and iodine substituents provides unique electronic and steric properties that can be exploited to modulate the activity of target compounds. Specifically, the fluorine atom is known for its ability to enhance metabolic stability and binding affinity, while the iodine atom offers a handle for further functionalization via cross-coupling reactions.

In recent years, 4-fluoro-2-iodo-6-nitropyridine has been extensively studied for its potential in the synthesis of small-molecule inhibitors targeting various disease pathways. One notable area of research has been its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group in the molecule can be reduced to an amine, allowing for further derivatization into more complex structures with enhanced pharmacological properties.

Recent advancements in synthetic methodologies have further expanded the utility of 4-fluoro-2-iodo-6-nitropyridine. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl and heteroaryl groups at the iodinated position, leading to a diverse array of novel compounds. These transformations have opened up new avenues for drug discovery, particularly in the design of selective inhibitors.

The pharmaceutical industry has also explored the use of 4-fluoro-2-iodo-6-nitropyridine in the development of antiviral and antibacterial agents. The fluorine substituent, in particular, has been shown to improve drug resistance profiles, making it an ideal candidate for next-generation therapeutics. Additionally, the nitro group can be used to introduce electron-withdrawing effects, which can fine-tune the binding interactions with biological targets.

Agrochemical applications of 4-fluoro-2-iodo-6-nitropyridine have not been overlooked either. Its structural motifs are found in several herbicides and fungicides that exhibit high efficacy against a broad spectrum of pests. The ability to modify its core structure allows for the development of environmentally friendly alternatives that reduce crop loss while maintaining high yields.

The synthesis of 4-fluoro-2-iodo-6-nitropyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Key steps include halogenation, nitration, and fluorination, each requiring precise control to ensure high yield and purity. Advances in catalytic systems have improved these processes, making them more efficient and sustainable.

In conclusion, 4-fluoro-2-iodo-6-nitropyridine (CAS No. 1806418-68-7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists aiming to develop innovative therapeutics and crop protection agents. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical biology innovation.